1-((5-Fluoro-2-methoxyphenyl)sulfonyl)-3-((prop-2-yn-1-yloxy)methyl)piperidine
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Description
1-((5-Fluoro-2-methoxyphenyl)sulfonyl)-3-((prop-2-yn-1-yloxy)methyl)piperidine is a useful research compound. Its molecular formula is C16H20FNO4S and its molecular weight is 341.4. The purity is usually 95%.
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Scientific Research Applications
Evaluation of Novel Radiopharmaceuticals for Brain Imaging
- The development of novel radiopharmaceuticals, such as [18F]DASA-23, has been explored for measuring pyruvate kinase M2 (PKM2) levels by positron emission tomography (PET). PKM2 is a key enzyme in glycolysis and is preferentially expressed by glioblastoma cells, making it an important biomarker for cancer glycolytic re-programming. [18F]DASA-23 offers promise for the non-invasive delineation of low-grade and high-grade gliomas based on aberrantly expressed PKM2, providing insights into tumor metabolism and potentially aiding in the diagnosis and management of brain tumors (Patel et al., 2019).
Human Biodistribution and Radiation Dosimetry Studies
- The safety, biodistribution, and radiation dosimetry of [18F]DASA-23, a PET probe targeting pyruvate kinase M2, have been assessed in healthy volunteers. The study indicates that [18F]DASA-23 can be safely used in humans to evaluate PKM2 levels, with ongoing studies evaluating its ability to visualize intracranial malignancies. This radiopharmaceutical exhibits a pattern of hepatobiliary and urinary clearance and has an effective dose allowing for its application in clinical studies to investigate brain tumors (Beinat et al., 2020).
Pharmacokinetics and Drug Metabolism
- The disposition and metabolism of pharmacological agents, such as [14C]SB-649868, an orexin 1 and 2 receptor antagonist, have been studied in humans to understand their pharmacokinetic profiles and metabolic pathways. These studies are crucial for drug development, providing essential information on drug clearance, half-life, and the identification of metabolites. Understanding these aspects can inform dosage recommendations and safety assessments for new drugs (Renzulli et al., 2011).
Properties
IUPAC Name |
1-(5-fluoro-2-methoxyphenyl)sulfonyl-3-(prop-2-ynoxymethyl)piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FNO4S/c1-3-9-22-12-13-5-4-8-18(11-13)23(19,20)16-10-14(17)6-7-15(16)21-2/h1,6-7,10,13H,4-5,8-9,11-12H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQSQAQMPKVMEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCCC(C2)COCC#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.